Organocatalytic chain scission of poly(lactides): a general route to controlled molecular weight, functionality and macromolecular architecture

Chemical Communications Pub Date: 2001-09-20 DOI: 10.1039/B106125A

Abstract

A facile, single-step transesterification approach to poly(lactides) with controlled molecular weights and end-group functionality, as well as block and star-shaped architectures is described using nucleophilic amine catalysts.

Graphical abstract: Organocatalytic chain scission of poly(lactides): a general route to controlled molecular weight, functionality and macromolecular architecture
Organocatalytic chain scission of poly(lactides): a general route to controlled molecular weight, functionality and macromolecular architecture
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